Cas no 114080-96-5 (3-bromo-N'-hydroxypyridine-2-carboximidamide)

• Product Name: 3-bromo-N'-hydroxypyridine-2-carboximidamide
• CAS No: 114080-96-5
• MF: C₆H₆BrN₃O
• MW: 216.035339832306
• CID: 2612300
• PubChem ID: 136008552
• Update Time: 2025-10-23

3-bromo-N'-hydroxypyridine-2-carboximidamide Chemical and Physical Properties

Names and Identifiers

• (3-bromo-1H-pyridin-2-ylidene)-nitrosomethanamine
• 3-bromo-N'-hydroxypyridine-2-carboximidamide
• SCHEMBL19356897
• 114080-96-5
• 3-Bromo-N-hydroxypicolinimidamide
• SCHEMBL6452459
• EN300-1291753

• Inchi： 1S/C6H6BrN3O/c7-4-2-1-3-9-5(4)6(8)10-11/h1-3,11H,(H2,8,10)
• InChI Key： WRMYTEBMZPWCDF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN=C1/C(=N/O)/N

Computed Properties

• Exact Mass: 214.96942Da
• Monoisotopic Mass: 214.96942Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 71.5Ų

Additional information on 3-bromo-N'-hydroxypyridine-2-carboximidamide

3-Bromo-N'-Hydroxypyridine-2-Carboximidamide (CAS No. 114080-96-5): An Overview of Its Properties and Applications

3-Bromo-N'-Hydroxypyridine-2-Carboximidamide (CAS No. 114080-96-5) is a versatile compound with significant potential in various fields, including medicinal chemistry, pharmaceutical research, and organic synthesis. This compound is characterized by its unique structural features, which include a bromo substituent and a hydroxylamine group attached to a pyridine ring. These features contribute to its reactivity and biological activity, making it an important molecule for both academic and industrial research.

The chemical structure of 3-bromo-N'-hydroxypyridine-2-carboximidamide is particularly noteworthy due to its functional groups. The bromo substituent on the pyridine ring provides a reactive site for various chemical transformations, such as nucleophilic substitution and cross-coupling reactions. The hydroxylamine group, on the other hand, can participate in hydrogen bonding and other intermolecular interactions, which are crucial for its biological activity.

In recent years, 3-bromo-N'-hydroxypyridine-2-carboximidamide has gained attention in the field of medicinal chemistry due to its potential as a lead compound for drug discovery. Research has shown that this compound exhibits promising pharmacological properties, including anti-inflammatory and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 3-bromo-N'-hydroxypyridine-2-carboximidamide demonstrated significant inhibition of pro-inflammatory cytokines in vitro, suggesting its potential use in treating inflammatory diseases.

Beyond its anti-inflammatory properties, 3-bromo-N'-hydroxypyridine-2-carboximidamide has also been investigated for its anti-cancer effects. A study conducted by researchers at the National Cancer Institute found that certain derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action is believed to involve the disruption of cellular signaling pathways and the induction of apoptosis.

The synthetic accessibility of 3-bromo-N'-hydroxypyridine-2-carboximidamide is another factor that contributes to its importance in research. Several efficient synthetic routes have been developed to prepare this compound and its derivatives. One such method involves the reaction of 3-bromopyridine-2-carbaldehyde with hydroxylamine hydrochloride in the presence of a base. This reaction yields high yields and purity, making it suitable for large-scale production.

In addition to its use as a lead compound for drug discovery, 3-bromo-N'-hydroxypyridine-2-carboximidamide has also found applications in organic synthesis as a building block for more complex molecules. Its reactivity and functional group diversity make it an attractive starting material for the synthesis of heterocyclic compounds and other bioactive molecules. For example, it has been used in the synthesis of pyrazoles and triazoles, which are important scaffolds in medicinal chemistry.

The safety profile of 3-bromo-N'-hydroxypyridine-2-carboximidamide is an important consideration for both research and industrial applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to skin and eyes, as well as inhalation of vapors. It is recommended to use personal protective equipment (PPE) such as gloves, goggles, and a lab coat when working with this compound.

In conclusion, 3-bromo-N'-hydroxypyridine-2-carboximidamide (CAS No. 114080-96-5) is a multifaceted compound with significant potential in various fields. Its unique chemical structure and reactivity make it an important molecule for both academic research and industrial applications. Ongoing studies continue to uncover new properties and applications of this compound, further solidifying its importance in the scientific community.